Cas no 1935988-09-2 ((3-methyloxetan-3-yl)methanesulfonyl fluoride)

• Product Name: (3-methyloxetan-3-yl)methanesulfonyl fluoride
• CAS No: 1935988-09-2
• MF: C₅H₉FO₃S
• MW: 168.186564207077
• CID: 5153136
• PubChem ID: 131165678
• Update Time: 2025-10-29

(3-methyloxetan-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanemethanesulfonyl fluoride, 3-methyl-
• (3-methyloxetan-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C5H9FO3S/c1-5(2-9-3-5)4-10(6,7)8/h2-4H2,1H3
• InChI Key： UUFYPSGVABTINU-UHFFFAOYSA-N
• SMILES： O1CC(C)(CS(F)(=O)=O)C1

Additional information on (3-methyloxetan-3-yl)methanesulfonyl fluoride

(3-Methyloxetan-3-yl)methanesulfonyl Fluoride: A Comprehensive Overview

(3-Methyloxetan-3-yl)methanesulfonyl fluoride, also known by its CAS number 1935988-09-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years, particularly in the context of its potential applications in drug development and advanced materials synthesis.

The molecular structure of (3-methyloxetan-3-yl)methanesulfonyl fluoride is characterized by a methanesulfonyl group attached to a fluorine atom, which is further connected to a 3-methyloxetane ring. This configuration imparts the compound with distinctive reactivity and stability, making it a valuable tool in various chemical reactions. Recent studies have highlighted its role as an effective reagent in the synthesis of bioactive molecules, particularly in the context of peptide modification and enzyme inhibition.

One of the most notable advancements involving this compound is its application in the development of novel therapeutic agents. Researchers have demonstrated that (3-methyloxetan-3-yl)methanesulfonyl fluoride can serve as a potent inhibitor of certain proteases, which are enzymes involved in critical biological processes such as protein degradation. This discovery has opened new avenues for the design of drugs targeting diseases associated with abnormal protease activity, including cancer and neurodegenerative disorders.

In addition to its biological applications, this compound has also been explored for its potential in materials science. Its unique chemical properties make it an ideal candidate for use in the synthesis of advanced polymers and nanomaterials. Recent experiments have shown that incorporating (3-methyloxetan-3-yl)methanesulfonyl fluoride into polymer matrices can significantly enhance their mechanical and thermal stability, paving the way for its use in high-performance materials for aerospace and electronics industries.

The synthesis of (3-methyloxetan-3-yl)methanesulfonyl fluoride involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Key steps include the formation of the oxetane ring through intramolecular cyclization and subsequent functionalization with the methanesulfonyl group. Researchers have developed innovative methodologies to streamline this process, reducing production costs while maintaining high-quality standards.

From an environmental perspective, understanding the ecological impact of (3-methyloxetan-3-yl)methanesulfonyl fluoride is crucial for its safe utilization. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions, suggesting that it may be environmentally benign when used responsibly. However, further research is needed to assess its long-term effects on ecosystems and to develop effective strategies for waste management.

In conclusion, (3-methyloxetan-3-yl)methanesulfonyl fluoride represents a promising compound with diverse applications across multiple disciplines. Its role as a versatile reagent in organic synthesis, coupled with its potential in drug discovery and materials science, underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic and industrial advancements.